Cas no 29813-41-0 (1-(Benzobthiophen-6-yl)ethan-1-one)

• Product Name: 1-(Benzobthiophen-6-yl)ethan-1-one
• CAS No: 29813-41-0
• Molecular Formula: C₁₀H₈OS
• Molecular Weight: 176.23492
• CID: 1440258
• PubChem ID: 14547484

1-(Benzobthiophen-6-yl)ethan-1-one Properties

Names and Identifiers

• Ethanone, 1-benzo[b]thien-6-yl-
• 1-benzo[b]thien-6-ylEthanone
• SCHEMBL3797885
• 6-acetylbenzo[b]thiophene
• 6-acetyl benzo[b]thiophene
• 1-(benzo[b]thiophen-6-yl)ethanone
• 29813-41-0
• DFLLZALUYPNFOR-UHFFFAOYSA-N
• AT27897
• DA-19850
• 1-(1-BENZOTHIOPHEN-6-YL)ETHANONE
• 1-(BENZO[B]THIOPHEN-6-YL)ETHAN-1-ONE

• InChIKey： DFLLZALUYPNFOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8OS/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-6H,1H3
• SMILES： CC(=O)C1=CC2=C(C=C1)C=CS2

Computed Properties

• Exact Mass: 176.02964
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.02958605g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones